Cas no 194865-86-6 (Pyridazine, 4-(1,1-dimethylethyl)-)

Pyridazine, 4-(1,1-dimethylethyl)- structure

194865-86-6 structure

Product Name:Pyridazine, 4-(1,1-dimethylethyl)-

CAS No:194865-86-6

MF:C₈H₁₂N₂

MW:136.194281578064

CID:1387545

PubChem ID:23383483

Update Time:2025-04-20

Pyridazine, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyridazine, 4-(1,1-dimethylethyl)-
- 4-tert-butylpyridazine
- 194865-86-6
- SCHEMBL179254
- SCHEMBL19026818
- DTXSID00633514
- SCHEMBL19025153
- Inchi： 1S/C8H12N2/c1-8(2,3)7-4-5-9-10-6-7/h4-6H,1-3H3
- InChI Key： OQSCERIJWXIDGD-UHFFFAOYSA-N
- SMILES： N1C=C(C=CN=1)C(C)(C)C

Computed Properties

Exact Mass: 136.10016
Monoisotopic Mass: 136.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

Pyridazine, 4-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB10444-5g	4-(tert-butyl)pyridazine	194865-86-6	95%	5g	$1895	2023-09-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

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